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Compound of Interest

Compound Name: Nidulalin A

Cat. No.: B1242613 Get Quote

Nidulalin A: A Comprehensive Technical
Overview
This guide provides an in-depth analysis of Nidulalin A, a naturally occurring xanthone

derivative. It is intended for researchers, scientists, and professionals in the field of drug

development who are interested in the chemical properties and potential biological activities of

this compound.

Core Molecular Data
Nidulalin A possesses a distinct chemical structure that contributes to its biological activities.

The fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C₁₆H₁₄O₆ [1][2]

Molecular Weight 302.28 g/mol [1]

IUPAC Name

methyl (4R,4aS)-4,8-

dihydroxy-6-methyl-9-oxo-4H-

xanthene-4a-carboxylate

[1]

ChEBI ID CHEBI:66625 [1]

PubChem CID 9926413 [1][2]
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Structural and Physicochemical Properties
Nidulalin A is classified as a member of the xanthone class of organic compounds. Its

structure features a dihydroxanthone core with hydroxy groups at positions 4 and 8, a methyl

group at position 6, and a methoxycarbonyl group at position 4a. The stereochemistry is

defined as (4R,4aS).[1]

A comprehensive understanding of the molecule's behavior in various environments is crucial

for experimental design and drug development.

Physicochemical Property Value

Exact Mass 302.07903816 Da

Monoisotopic Mass 302.079 g/mol

Topological Polar Surface Area 93.1 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 2

Complexity 565

XLogP3 2.6

Note: The physicochemical properties are computationally derived and sourced from

PubChem.[1]

Experimental Protocols
Further research is required to delineate specific experimental protocols related to the

biological activity of Nidulalin A. At present, detailed methodologies for its isolation or

synthesis and its effects on signaling pathways are not publicly available. As research

progresses, this section will be updated to include relevant experimental workflows.

Signaling Pathways and Logical Relationships
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The specific signaling pathways modulated by Nidulalin A are a subject of ongoing research.

To illustrate the potential interactions and experimental logic, a generalized workflow for

investigating the bioactivity of a novel compound is presented below.

Discovery & Isolation Chemical Characterization

Biological Screening

Mechanism of Action

Natural Source
(e.g., Fungus) Extraction & Purification Structural Elucidation

(NMR, MS)
Nidulalin A
C₁₆H₁₄O₆

In vitro Assays
(e.g., Enzyme Inhibition)

Cell-based Assays
(e.g., Cytotoxicity)

Target Identification Pathway Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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